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Compound of Interest

Compound Name:

5-{[(2-

Methoxyphenyl)amino]methyl}-2-

furoic acid

CAS No.: 944890-37-3

Cat. No.: B2723814

Get Quote

Abstract
This application note details the strategic integration of CAS 944890-37-3 (tert-butyl (3R,4R)-3-

amino-4-fluoropiperidine-1-carboxylate) into drug discovery workflows. As a chiral, fluorinated

saturated heterocycle, this intermediate is critical for modulating physicochemical properties

(pKa, LogD) and blocking metabolic soft spots in lead compounds. We provide a validated

protocol for its derivatization, specifically addressing the mitigation of HF elimination—a

common failure mode when handling β-fluoroamines—and ensuring stereochemical integrity

during amide coupling.

Introduction: The "Fluorine Scan" in Medicinal
Chemistry
In modern drug design, the piperidine ring is a privileged scaffold. However, unsubstituted

piperidines often suffer from rapid oxidative metabolism and promiscuous binding (e.g., hERG

channel inhibition) due to high basicity.
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CAS 944890-37-3 offers a precision solution via the gauche effect and inductive withdrawal:

Metabolic Blocking: The C4-fluorine atom blocks the common site of cytochrome P450-

mediated oxidation.

pKa Modulation: The electronegative fluorine reduces the pKa of the adjacent C3-amine (and

any resulting amide/amine derivatives), typically lowering basicity by 1–2 log units. This

improves membrane permeability and reduces off-target toxicity.[1]

Conformational Locking: The (3R,4R) stereochemistry dictates a specific ring pucker, often

locking the molecule into a bioactive conformation that enhances ligand-protein binding

affinity.

Chemical Profile & Specifications
Property Specification

CAS Number 944890-37-3

IUPAC Name
tert-butyl (3R,4R)-3-amino-4-fluoropiperidine-1-

carboxylate

Molecular Formula C₁₀H₁₉FN₂O₂

Molecular Weight 218.27 g/mol

Stereochemistry (3R,4R) [Trans-relationship]

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, MeOH, DMSO; Sparingly

soluble in water

Key Risk
β-Elimination of HF under strong basic/thermal

stress

Critical Handling Protocol: Prevention of β-
Elimination
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The juxtaposition of an amino group at C3 and a fluorine atom at C4 creates a system prone to

β-elimination (E1cB mechanism), particularly when the amine is acylated (increasing the acidity

of the C3 proton) and subjected to heat or strong bases.

Mechanism of Failure (The "Gotcha")
If the reaction temperature exceeds 60°C in the presence of bases like DBU or excess

triethylamine, the molecule ejects HF, resulting in a useless enamine/alkene byproduct.
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Figure 1: Mechanism of HF elimination. Avoiding this pathway is the primary objective of the

protocols below.

Experimental Protocols
Protocol A: Stereoconservative Amide Coupling
Objective: To couple CAS 944890-37-3 with a carboxylic acid (R-COOH) without epimerization

or elimination.[1]

Reagents:

Carboxylic Acid (1.0 equiv)[1]

CAS 944890-37-3 (1.1 equiv)[1]

HATU (1.2 equiv)[1]

DIPEA (Diisopropylethylamine) (2.5 equiv)[1]

Solvent: Anhydrous DMF or DCM[1]
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Step-by-Step Methodology:

Activation: In a flame-dried flask, dissolve the Carboxylic Acid (1.0 mmol) in anhydrous DMF

(5 mL).

Cooling: Cool the solution to 0°C using an ice bath. Note: Temperature control is vital to

suppress elimination.

Base Addition: Add DIPEA (2.5 mmol) dropwise. Stir for 5 minutes.

Coupling Agent: Add HATU (1.2 mmol) in one portion. Stir at 0°C for 15 minutes to form the

activated ester.

Amine Addition: Add CAS 944890-37-3 (1.1 mmol) slowly.

Reaction: Allow the mixture to warm to room temperature (20–25°C). Stir for 4–12 hours. Do

not heat.

Monitoring: Monitor via LC-MS. Look for the product mass [M+H]+. If the mass corresponds

to [M-20]+, elimination has occurred (loss of HF).[1]

Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (2x), water (1x), and brine (1x).

Dry over Na₂SO₄.[1]

Protocol B: N-Boc Deprotection (Acidolysis)
Objective: To remove the Boc group to reveal the secondary amine for further scaffolding.[1]

Reagents:

4M HCl in Dioxane (preferred over TFA to avoid volatile fluorinated impurities)[1]

Solvent: 1,4-Dioxane or DCM[1]

Step-by-Step Methodology:

Dissolve the coupled intermediate in minimal DCM.

Cool to 0°C.
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Add 4M HCl in Dioxane (10 equiv).

Stir at room temperature for 1–2 hours.

Evaporation: Concentrate in vacuo at <35°C.

Critical: Do not use high heat on the rotavap. The hydrochloride salt is stable, but the free

base generated in situ during hot evaporation can degrade.

Storage: Store as the HCl salt. Do not convert to the free base until immediately prior to the

next step.

Workflow Visualization
The following diagram illustrates the integration of CAS 944890-37-3 into a standard lead

optimization cycle.
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Figure 2: Integration workflow for CAS 944890-37-3 in lead optimization.
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Analytical Validation (QC)
To ensure the integrity of the fluorinated scaffold, standard 1H-NMR is often insufficient due to

overlapping multiplets in the piperidine region.

Recommended Method:19F-NMR (Decoupled).[1]

Expected Signal: A single distinct peak around -180 to -200 ppm (depending on

solvent/substitution).[1]

Failure Signal: Appearance of olefinic fluorine signals or disappearance of the signal (if HF is

fully lost).

Chiral HPLC: Essential to verify that the (3R,4R) configuration has not epimerized to (3R,4S)

during the coupling of the adjacent amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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